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Compound of Interest

Compound Name: (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Cat. No.: B3037889 Get Quote

An In-depth Technical Guide to (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Introduction
(E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is a functionalized α,β-unsaturated ester, often classified

as an enamino ester. This molecule incorporates three key structural features: an ethyl ester

group, a trans-configured (E) carbon-carbon double bond, and a pyrrolidine ring attached to the

β-carbon. This unique combination of functionalities makes it a versatile building block in

organic synthesis and a molecule of interest for medicinal chemistry and materials science. Its

electron-rich enamine character, coupled with the electron-withdrawing nature of the ester,

creates a polarized π-system that dictates its reactivity, particularly as a Michael acceptor and

a dienophile. This guide provides a comprehensive overview of its known and predicted

properties, synthesis, reactivity, and handling protocols, designed for professionals in chemical

research and drug development.

Compound Identification and Core Properties
Precise identification is the cornerstone of any chemical research. The fundamental identifiers

and properties of (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate are summarized below.
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Property Value Source

IUPAC Name
ethyl (E)-3-pyrrolidin-1-ylprop-

2-enoate
[1]

CAS Number 65651-80-1 [2][3]

Molecular Formula C₉H₁₅NO₂ [1][2][3]

Molecular Weight 169.22 g/mol [2][4]

Monoisotopic Mass 169.11028 Da [1]

Canonical SMILES CCOC(=O)/C=C/N1CCCC1 [1]

InChI Key
VFFHLZJSZHWXAJ-

VMPITWQZSA-N
[1]

Molecular Structure
The structure features a planar acrylate system due to the sp² hybridization of the olefinic and

carbonyl carbons. The "E" designation indicates that the pyrrolidine group and the ester group

are on opposite sides of the C=C double bond.

Caption: Molecular structure of the title compound.

Physical and Chemical Properties
While extensive experimental data for this specific molecule is not widely published, properties

can be inferred from its structure and data on related compounds like ethyl acrylate.

Physical State and Solubility
Appearance: Expected to be a liquid or a low-melting solid, possibly pale yellow in color.

Solubility: Likely soluble in common organic solvents such as ethanol, ethyl acetate,

dichloromethane, and DMSO. Solubility in water is expected to be low, a characteristic

shared by its parent compound, ethyl acrylate, which has a solubility of 1.5 g/100 mL[5].

Chemical Stability and Reactivity
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Stability: The compound should be stored in a cool, dark place (2-8°C is recommended)

under an air atmosphere[2]. Like other acrylates, the presence of oxygen is necessary for

the polymerization inhibitor to function effectively[6]. It is sensitive to light and heat, which

can induce polymerization[7].

Reactivity Profile: The molecule's reactivity is dominated by the polarized acrylate system.

Michael Addition: The β-carbon is electrophilic and susceptible to nucleophilic attack. This

is a classic Michael acceptor reactivity profile, allowing for the addition of a wide range of

nucleophiles.

Polymerization: The terminal double bond can undergo free-radical or anionic

polymerization, a key feature of all acrylates[7][8]. This process can be exothermic and

potentially hazardous if uncontrolled.

Hydrolysis: The ethyl ester is susceptible to hydrolysis under acidic or basic conditions to

yield the corresponding carboxylic acid.

Diels-Alder Reactions: As a dienophile, it can react with dienes to form cyclohexene

derivatives[5].
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Key Reactivity Pathways

Michael Addition Polymerization Hydrolysis

(E)-Ethyl 3-(pyrrolidin-1-yl)acrylate

Nucleophile (Nu⁻) attacks
β-carbon Radical Initiator or Heat/Light Acid (H⁺) or Base (OH⁻)

Adduct Product:
Nu-CH(R)-CH₂-COOEt

Forms new C-Nu bond

Poly(ethyl acrylate) derivative

Chain growth

(E)-3-(pyrrolidin-1-yl)acrylic acid
+ Ethanol

Ester cleavage
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Proposed Synthesis Workflow

1. Reagent Preparation

2. Reaction Setup

Dissolve ethyl propiolate
in solvent (e.g., EtOH)

3. Nucleophilic Addition

Cool to 0°C;
Add pyrrolidine dropwise

4. Reaction Monitoring

Stir at RT for 2-4h

5. Aqueous Workup

Monitor by TLC until
starting material is consumed

6. Purification

Remove solvent;
Extract with EtOAc

7. Characterization

Column chromatography
or distillation

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of the title compound.
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Detailed Experimental Protocol
Materials:

Ethyl propiolate

Pyrrolidine

Ethanol (anhydrous)

Ethyl acetate (EtOAc)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen

inlet, dissolve ethyl propiolate (1.0 eq) in anhydrous ethanol (approx. 0.2 M concentration).

Addition: Cool the solution to 0°C in an ice bath. Add pyrrolidine (1.1 eq) dropwise via

syringe over 15 minutes. An exotherm may be observed.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 2-4 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with

a hexane/ethyl acetate mixture. The product should be more polar than the starting ethyl

propiolate.

Workup: Once the reaction is complete, remove the ethanol under reduced pressure using a

rotary evaporator.
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Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated

sodium bicarbonate solution (1x) and brine (1x).

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate in vacuo to yield the crude product.

Purification: Purify the crude oil by flash column chromatography on silica gel or by vacuum

distillation to obtain the pure (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate.

Applications in Research and Development
The unique structure of (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate makes it a valuable intermediate

in several areas, particularly for the pharmaceutical industry.

Pharmaceutical Synthesis: Enamino esters are key precursors for the synthesis of

heterocyclic compounds. They can be used to construct substituted quinolines, pyrimidines,

and other scaffolds of medicinal importance.[9] The parent compound, ethyl acrylate, is a

reagent in the synthesis of various pharmaceutical intermediates, including the vasodilator

vincamine and the COPD agent cilomilast.[5]

Polymer Science: As a functionalized acrylate monomer, it can be copolymerized to create

specialty polymers. The pyrrolidine moiety can introduce properties such as improved

adhesion, modified hydrophilicity, and a site for post-polymerization modification.

Copolymers of ethyl acrylate are widely used in paints, textiles, and adhesives.[5][10]

Fine Chemical Synthesis: It serves as a versatile three-carbon (C3) synthon. The reactivity at

both the α- and β-positions (after deprotonation or via conjugate addition, respectively)

allows for further molecular elaboration.

Safety and Handling
A specific Safety Data Sheet (SDS) for (E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is not readily

available. However, due to the presence of the ethyl acrylate moiety, it must be handled with

extreme caution, assuming a hazard profile similar to that of ethyl acrylate.

Table of Primary Hazards (based on Ethyl Acrylate)
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Hazard Type Description GHS Statements Source

Flammability

Highly flammable
liquid and vapor.
Vapors may form
explosive mixtures
with air.

H225 [11][12]

Toxicity

Toxic if swallowed, in

contact with skin, or if

inhaled.

H301, H311, H331 [11][12]

Irritation

Causes serious eye

irritation and skin

irritation. May cause

respiratory irritation.

H315, H319, H335 [11][12]

Sensitization
May cause an allergic

skin reaction.
H317 [12]

Chronic Health

Suspected of causing

cancer. Causes

damage to organs

through prolonged or

repeated exposure.

H351, H372 [11][12]

| Environmental | Toxic to aquatic life with long-lasting effects. | H411 | [11][12]|

Recommended Handling Procedures:

Engineering Controls: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood. Use explosion-proof electrical and lighting equipment.[13]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber),

safety goggles, and a face shield. A flame-retardant lab coat is required.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[2] The product should be stored under air, not an inert

atmosphere, to ensure inhibitor activity.[6]
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Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter drains.

Conclusion
(E)-Ethyl 3-(pyrrolidin-1-yl)acrylate is a multifunctional chemical entity with significant

potential as a synthetic intermediate. While detailed experimental data on its physical

properties are scarce, its chemical behavior can be reliably predicted based on its enamino

ester structure. Its straightforward synthesis and versatile reactivity make it an attractive tool for

chemists in both academic and industrial settings, particularly for constructing complex

molecules and novel polymers. Stringent safety precautions, analogous to those for ethyl

acrylate, are mandatory for its handling and storage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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